Cas no 117297-41-3 (4-Hydroxyquinazoline-6-Carbonitrile)

4-Hydroxyquinazoline-6-Carbonitrile Properties

Names and Identifiers

• 4-oxo-3,4-Dihydroquinazoline-6-carbonitrile
• 4-hydroxyquinazoline-6-carbonitrile
• 6-Quinazolinecarbonitrile, 3,4-dihydro-4-oxo-
• AK127410
• KB-242956
• SureCN4203914
• SureCN6764082
• 6-cyanoquinazolin-4(3H)-one
• 6-Cyanoquinazolin-4-one
• VXISBCZDQLPLJO-UHFFFAOYSA-N
• 4-oxo-1H-quinazoline-6-carbonitrile
• FCH1314878
• NE57207
• OR350144
• AX8249201
• Z3931
• 4-Oxo-1,4-dihydro
• CS-0084718
• SCHEMBL4203914
• DS-2903
• SCHEMBL17203049
• 117297-41-3
• 4-HYDROXYQUINAZOLINE-6-CARBONITRILE
• AKOS016012688
• EN300-135750
• DTXSID60563146
• 4-oxo-3,4-dihydro-quinazoline-6-carbonitrile
• AKOS026726460
• MFCD20039986
• FS-3787
• 4-Oxo-1,4-dihydroquinazoline-6-carbonitrile
• 4-OXO-3H-QUINAZOLINE-6-CARBONITRILE
• +Expand

• MDL： MFCD20039986
• InChIKey： VXISBCZDQLPLJO-UHFFFAOYSA-N
• Inchi： 1S/C9H5N3O/c10-4-6-1-2-8-7(3-6)9(13)12-5-11-8/h1-3,5H,(H,11,12,13)
• SMILES： O=C1C2C([H])=C(C#N)C([H])=C([H])C=2N=C([H])N1[H]

Computed Properties

• Exact Mass: 171.043261791g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 171.043261791g/mol
• Heavy Atom Count: 13
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 65.2